Cas no 1576-93-8 ((E)-4-Chlorobut-2-en-1-ol)

• Product Name: (E)-4-Chlorobut-2-en-1-ol
• CAS No: 1576-93-8
• MF: C₄H₇ClO
• MW: 106.550780534744
• CID: 41616
• PubChem ID: 11446299
• Update Time: 2025-11-01

(E)-4-Chlorobut-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• (E)-4-Chlorobut-2-en-1-ol
• TRANS-4-CHLORO-2-BUTENE-1-OL
• 4-Chlor-but-2c-en-1-ol
• 4-chloro-2-buten-1-ol
• 4-chloro-2-butene-1-ol
• 4-chloro-but-2c-en-1-ol
• cis-4-chloro-2-buten-1-ol
• 2-Buten-1-ol,4-chloro-, (Z)-
• (Z)-4-Chloro-2-butenol
• 4-Chloro-Z-2-buten-1-ol
• 4-Chloro-cis-2-buten-1-ol
• Z-4-Chloro-2-buten-1-ol
• cis-4-Chlorbut-2-en-1-ol
• A812271
• Trans-4-chloro-2-buten-1-ol
• EN300-1663076
• 7523-44-6
• SCHEMBL1138098
• (2E)-4-CHLOROBUT-2-EN-1-OL
• AMY768
• 1775-39-9
• 4-chlorobut-2-en-1-ol
• 1576-93-8
• 4-chloro-but-2-en-1-ol
• AKOS015912397
• 2-Buten-1-ol, 4-chloro-, (2E)-

• Inchi： 1S/C4H7ClO/c5-3-1-2-4-6/h1-2,6H,3-4H2/b2-1+
• InChI Key： WVRLAHTVGOLBEB-OWOJBTEDSA-N
• SMILES： ClC/C=C/CO

Computed Properties

• Exact Mass: 106.01900
• Monoisotopic Mass: 106.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 42.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.098
• Boiling Point: 182.78 °C at 760 mmHg
• Flash Point: 182.78 °C at 760 mmHg
• Refractive Index: 1.469
• PSA: 20.23000
• LogP: 0.77370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on (E)-4-Chlorobut-2-en-1-ol

Introduction to (E)-4-Chlorobut-2-en-1-ol (CAS No. 1576-93-8)

(E)-4-Chlorobut-2-en-1-ol, with the chemical formula C₄H₅ClO, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, identified by its CAS number 1576-93-8, is a chlorinated derivative of but-2-en-1-ol and has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development.

The structure of (E)-4-Chlorobut-2-en-1-ol features a conjugated system with a double bond between the second and third carbon atoms, and a chlorine substituent on the fourth carbon. This unique arrangement contributes to its reactivity and makes it a valuable intermediate in various chemical syntheses. The presence of the chloro group enhances its utility in nucleophilic substitution reactions, which are fundamental in constructing more complex molecular frameworks.

In recent years, research on (E)-4-Chlorobut-2-en-1-ol has been expanding, particularly in the context of developing novel pharmaceuticals. Its ability to serve as a precursor for more complex molecules has made it a subject of interest for medicinal chemists. For instance, studies have shown that derivatives of this compound can exhibit interesting biological activities, including anti-inflammatory and antimicrobial properties. These findings have spurred further investigation into its potential applications in therapeutic contexts.

The synthesis of (E)-4-Chlorobut-2-en-1-ol typically involves the chlorination of butenol derivatives. Advanced synthetic methodologies have been developed to achieve high yields and purity, ensuring that the compound meets the stringent requirements for pharmaceutical use. Techniques such as catalytic hydrogenation and photochemical reactions have been explored to optimize the production process. These advancements not only improve efficiency but also reduce environmental impact, aligning with the growing emphasis on sustainable chemistry.

One of the most compelling aspects of (E)-4-Chlorobut-2-en-1-ol is its role as a building block in drug discovery. Researchers have leveraged its structural features to design molecules with enhanced pharmacological properties. For example, modifications to the chlorine substituent or the double bond can lead to compounds with improved solubility, bioavailability, or target specificity. This flexibility makes it an indispensable tool for medicinal chemists seeking to develop new treatments for various diseases.

The latest studies on (E)-4-Chlorobut-2-en-1-ol have also highlighted its potential in materials science. Its conjugated system and functional groups make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. By tuning its electronic properties through structural modifications, scientists aim to create more efficient and cost-effective materials for next-generation technologies.

In conclusion, (E)-4-Chlorobut-2-en-1-ol (CAS No. 1576-93-8) is a multifaceted compound with significant implications in both pharmaceuticals and materials science. Its unique chemical properties and synthetic versatility have positioned it as a key player in modern research. As scientific understanding continues to evolve, it is likely that new applications and innovations involving this compound will emerge, further solidifying its importance in the chemical community.